molecular formula C15H20FN7O2 B6703452 N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide

N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide

Cat. No.: B6703452
M. Wt: 349.36 g/mol
InChI Key: CTFPFRNWLPXLAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide is a synthetic organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features a unique structure that combines a fluoroethyl group, a phenyltetrazole moiety, and a carbamoylamino linkage, making it an interesting subject for chemical research and development.

Properties

IUPAC Name

N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20FN7O2/c1-10(18-15(25)19-11(2)14(24)17-9-8-16)13-20-21-22-23(13)12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,17,24)(H2,18,19,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CTFPFRNWLPXLAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=NN=NN1C2=CC=CC=C2)NC(=O)NC(C)C(=O)NCCF
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20FN7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide typically involves multiple steps:

    Formation of the Phenyltetrazole Moiety: The synthesis begins with the preparation of the 1-phenyltetrazole ring. This can be achieved through the cyclization of phenylhydrazine with sodium azide under acidic conditions.

    Introduction of the Fluoroethyl Group: The next step involves the introduction of the 2-fluoroethyl group. This can be done via nucleophilic substitution reactions using 2-fluoroethylamine.

    Carbamoylation: The final step is the carbamoylation of the intermediate product with an appropriate isocyanate to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the fluoroethyl group, leading to the formation of fluoroacetyl derivatives.

    Reduction: Reduction reactions can target the carbonyl group in the carbamoylamino linkage, potentially yielding amine derivatives.

    Substitution: The phenyltetrazole ring can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

    Substitution: Electrophilic reagents like halogens (Cl₂, Br₂) or nitrating agents (HNO₃) can be employed under controlled conditions.

Major Products

    Oxidation: Fluoroacetyl derivatives.

    Reduction: Amine derivatives.

    Substitution: Various substituted phenyltetrazole derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry

In chemistry, N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology

Biologically, this compound may be explored for its interactions with biological macromolecules. Its structural features suggest potential as a ligand in receptor binding studies or as a probe in biochemical assays.

Medicine

In medicinal chemistry, the compound’s pharmacophore elements (fluoroethyl, phenyltetrazole, and carbamoylamino groups) make it a candidate for drug development. It could be investigated for its potential as an anti-inflammatory, antimicrobial, or anticancer agent.

Industry

Industrially, the compound could be used in the development of specialty chemicals, including advanced polymers and coatings, due to its reactive functional groups.

Mechanism of Action

The mechanism of action of N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide would depend on its specific application. In a biological context, it might interact with enzymes or receptors, modulating their activity. The fluoroethyl group could enhance binding affinity through hydrogen bonding or hydrophobic interactions, while the phenyltetrazole moiety might participate in π-π stacking interactions with aromatic amino acids in proteins.

Comparison with Similar Compounds

Similar Compounds

    N-(2-chloroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide: Similar structure but with a chloroethyl group instead of a fluoroethyl group.

    N-(2-bromoethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide: Contains a bromoethyl group, which may alter its reactivity and biological activity.

    N-(2-hydroxyethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide: Features a hydroxyethyl group, potentially affecting its solubility and interaction with biological targets.

Uniqueness

The presence of the fluoroethyl group in N-(2-fluoroethyl)-2-[1-(1-phenyltetrazol-5-yl)ethylcarbamoylamino]propanamide imparts unique properties, such as increased metabolic stability and altered electronic characteristics, which can influence its reactivity and interaction with biological systems. This makes it distinct from its chloro, bromo, and hydroxy analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.